Cas no 110502-76-6 (2-methylheptane-1-thiol)

• Product Name: 2-methylheptane-1-thiol
• CAS No: 110502-76-6
• MF: C₈H₁₈S
• MW: 146.293521404266
• CID: 2606385
• PubChem ID: 57142586
• Update Time: 2025-04-21

2-methylheptane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-methylheptane-1-thiol
• SCHEMBL1557007
• 110502-76-6
• DTXSID70720389

• Inchi： 1S/C8H18S/c1-3-4-5-6-8(2)7-9/h8-9H,3-7H2,1-2H3
• InChI Key： REQHQBQJVSKNDY-UHFFFAOYSA-N
• SMILES： SCC(C)CCCCC

Computed Properties

• Exact Mass: 146.11292175Da
• Monoisotopic Mass: 146.11292175Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 52.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 1Ų